5-((4-chlorobenzyl)oxy)-2-(((4-methyl-4H-1,2,4-triazol-3-yl)thio)methyl)-4H-pyran-4-one

• IUPAC Name: 5-[(4-chlorophenyl)methoxy]-2-[(4-methyl-1,2,4-triazol-3-yl)sulfanylmethyl]pyran-4-one
• InChI: InChI=1S/C16H14ClN3O3S/c1-20-10-18-19-16(20)24-9-13-6-14(21)15(8-22-13)23-7-11-2-4-12(17)5-3-11/h2-6,8,10H,7,9H2,1H3
• InChI Key: VATGCARLAKYVTF-UHFFFAOYSA-N
• Canonical SMILES: CN1C=NN=C1SCC2=CC(=O)C(=CO2)OCC3=CC=C(C=C3)Cl
• Molecular Formula: C16H14ClN3O3S
• Molecular Weight: 363.8 g/mol

Description

5-((4-chlorobenzyl)oxy)-2-(((4-methyl-4H-1,2,4-triazol-3-yl)thio)methyl)-4H-pyran-4-one is a useful research compound. Its molecular formula is C16H14ClN3O3S and its molecular weight is 363.82. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Characterization

The chemical compound of interest is closely related to a group of compounds synthesized for various applications, including antimicrobial activities and structural characterization through crystal diffraction. For example, the synthesis and structural characterization of isostructural compounds containing aromatic and fluorophenyl groups have been investigated, demonstrating the compound's planarity apart from one of the fluorophenyl groups, which is oriented roughly perpendicular to the plane of the rest of the molecule (B. Kariuki, B. F. Abdel-Wahab, G. El‐Hiti, 2021).

Antimicrobial Activities

Compounds related to the specified chemical structure have been evaluated for their antimicrobial properties. Novel 1,4-bis(3,5-dialkyl-4H-1,2,4-triazol-4-yl)benzene and 5-aryltriaz-1-en-1-yl-1-phenyl-1H-pyrazole-4-carbonitrile derivatives were synthesized and demonstrated moderate antimicrobial activities upon evaluation (Amal Al‐Azmi, H. Mahmoud, 2020).

Novel Functionalized Monomers

Research into novel functionalized monomers based on kojic acid, which is structurally similar to the compound , revealed the synthesis of monomers that were evaluated for antibacterial and antifungal activities, showing moderate to good efficacy. These findings suggest the potential for developing new antimicrobial agents from similar compounds (M. Saraei, G. Zarrini, Moshgan Esmati, Leila Ahmadzadeh, 2016).

Antioxidant and Analgesic Activities

Similarly structured compounds have been investigated for their potential in treating pain and inflammation. Schiff bases of 4-amino-1,2,4-triazole derivatives containing a pyrazole moiety were synthesized and demonstrated significant analgesic and antioxidant properties in vivo and in vitro, respectively (K. Karrouchi, L. Chemlal, J. Taoufik, Y. Cherrah, S. Radi, M. El Abbes Faouzi, M. Ansar, 2016).